Cas no 877810-56-5 (3-butyl-8-2-(3,4-dimethoxyphenyl)ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-butyl-8-2-(3,4-dimethoxyphenyl)ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 877810-56-5
• MF: C₂₄H₃₁N₅O₄
• MW: 453.53404545784
• CID: 5823664
• PubChem ID: 16623713
• Update Time: 2025-07-13

3-butyl-8-2-(3,4-dimethoxyphenyl)ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 3-butyl-8-[2-(3,4-dimethoxyphenyl)ethyl]-1,6,7-trimethyl- (9CI)
• F2542-1506
• 877810-56-5
• 2-butyl-6-[2-(3,4-dimethoxyphenyl)ethyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• Z241121638
• AKOS001403519
• 3-butyl-8-(3,4-dimethoxyphenethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 3-butyl-8-2-(3,4-dimethoxyphenyl)ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C24H31N5O4/c1-7-8-12-28-22(30)20-21(26(4)24(28)31)25-23-27(15(2)16(3)29(20)23)13-11-17-9-10-18(32-5)19(14-17)33-6/h9-10,14H,7-8,11-13H2,1-6H3
• InChI Key： GJCYWSDKLLZNTR-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CCC3=CC=C(OC)C(OC)=C3)C1=NC1=C2C(=O)N(CCCC)C(=O)N1C

Computed Properties

• Exact Mass: 453.23760449g/mol
• Monoisotopic Mass: 453.23760449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 8.81±0.20(Predicted)

Additional information on 3-butyl-8-2-(3,4-dimethoxyphenyl)ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to Compound with CAS No. 877810-56-5 and Product Name: *3-butyl-8-2-(3,4-dimethoxyphenyl)ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione*

Compound with the CAS number 877810-56-5 and the product name 3-butyl-8-2-(3,4-dimethoxyphenyl)ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and therapeutic applications. The intricate structure of this molecule incorporates multiple functional groups that contribute to its unique chemical properties and biological interactions.

The core of this compound is an imidazopyrimidine scaffold, which is a fused heterocyclic system consisting of an imidazole ring and a pyrimidine ring. This particular arrangement of nitrogen-containing rings is known to enhance the compound's ability to interact with biological targets such as enzymes and receptors. The presence of multiple methyl groups at the 1,6,7 positions further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity.

The substituents attached to the imidazopyrimidine core play a crucial role in determining the compound's pharmacological profile. The 3-butyl group at the 3-position introduces a hydrophobic moiety that can improve membrane permeability and oral bioavailability. Meanwhile, the 2-(3,4-dimethoxyphenyl)ethyl side chain adds a layer of complexity by introducing aromaticity and methoxy groups that can engage in π-stacking interactions and hydrogen bonding. These features are often exploited to enhance binding affinity and selectivity against specific biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents based on imidazopyrimidine derivatives due to their demonstrated efficacy in various preclinical studies. For instance, researchers have explored derivatives of this scaffold for their potential applications in oncology, inflammation management, and central nervous system (CNS) disorders. The structural versatility of imidazopyrimidine compounds allows for fine-tuning their pharmacological properties by modifying substituents at different positions on the core ring system.

The synthesis of compound with CAS No. 877810-56-5 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the imidazopyrimidine core followed by functional group transformations such as alkylation and methylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce complex side chains like the 2-(3,4-dimethoxyphenyl)ethyl group with high precision.

The pharmacological evaluation of this compound has revealed promising activities in preclinical models. Studies have demonstrated that it exhibits inhibitory effects against certain enzymes implicated in disease pathways. For example, preliminary data suggest that it may interfere with kinases involved in cell proliferation and survival mechanisms relevant to cancer biology. Additionally, its interaction with other biological targets such as G protein-coupled receptors (GPCRs) has been investigated for potential therapeutic applications in neurological disorders.

The< strong>1H,NMR,< strong>CNMR,and< strong>mass spectrometrydata provide critical insights into the structural integrity and purity of this compound. These analytical techniques confirm the presence of all predicted functional groups and allow for characterization of any impurities or degradation products that may arise during synthesis or storage. High-resolution spectroscopy also aids in determining stereochemical information if applicable.

The< strong>Molecular Modeling studieshave been instrumental in understanding how this compound interacts with its biological targets at an atomic level. By simulating molecular dynamics simulations or performing docking studies using computational chemistry software packages like Schrödinger or AutoDock Vina researchers can predict binding modes between this moleculeand its intended targets such as protein kinases or transcription factors .This information guides medicinal chemists toward optimizing lead compounds through structure-based drug design approaches.

In conclusion,the< strong>3-butyl-8-2-(3 ,4 -dimethoxyphenyl)ethyl -1 ,6 ,7 -trimethyl -1 H ,2 H ,3 H ,4 H ,8 H -imidazo[ 1 ,2 -g purine -2 ,4 -dione with CAS No . 877810 -56 -5 represents an exciting development in pharmaceutical chemistry with significant potential for further exploration . Its complex architecture combined with promising preclinical activity makes it a valuable candidate for future drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas . As research continues into understanding its mechanism(s)of action additional derivatives may be designed incorporating novel functional groups tailored toward improving efficacy while minimizing off-target effects . The continued investigation into this class offcompounds holds great promise for advancing therapeutic strategies based on heterocyclic scaffolds like imidazopyrimidine derivatives . p >